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Cat. No.: B15273768

Get Quote

Executive Summary
(2-Cyclopropylethyl)(propyl)amine (

, MW 127.23 Da) represents a specific class of secondary amines where a strained cyclopropyl
ring is tethered to a nitrogen core. In drug development, the cyclopropyl group is a valued
bioisostere for isopropyl or double bonds, offering metabolic stability and conformational
restriction.

This guide provides an in-depth analysis of the Electron Ionization (EI) fragmentation patterns

of this molecule. Unlike simple aliphatic amines, the presence of the cyclopropyl ring introduces

unique "distonic" ion pathways and ring-opening mechanisms. We compare these patterns

against standard aliphatic alternatives to aid in unambiguous identification during synthesis or

metabolite screening.
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The molecule consists of a secondary amine center flanked by two distinct chains:

Chain A: A standard n-propyl group.

Chain B: An ethyl group terminated by a cyclopropane ring.

Primary Fragmentation Pathways (EI at 70 eV)
The fragmentation is driven by the radical cation localized on the nitrogen lone pair. The

dominant mechanism is

-cleavage, governed by Stevenson’s Rule (loss of the largest/most stable radical).

Pathway A: Loss of Cyclopropylmethyl Radical (Dominant)
Mechanism: Cleavage of the C-C bond

to the nitrogen on the cyclopropylethyl side.

Neutral Loss: Cyclopropylmethyl radical (

, 55 Da). Note: This radical is resonance-stabilized (can ring-open to the but-3-enyl radical),
making this the kinetically favored pathway.

Resulting Ion: N-propylmethylideneiminium (

).

m/z:72 (Predicted Base Peak).

Pathway B: Loss of Ethyl Radical
Mechanism: Cleavage of the C-C bond

to the nitrogen on the propyl side.[1]

Neutral Loss: Ethyl radical (

, 29 Da).

Resulting Ion: N-(2-cyclopropylethyl)methylideneiminium (
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).

m/z:98.[2]

Pathway C: Ring Disintegration (Diagnostic)
Mechanism: High-energy ring opening of the cyclopropane moiety.

Diagnostic Ions: m/z 41 (

) and m/z 55 (

) are characteristic of the cyclopropyl hydrocarbon backbone, distinguishing it from purely
aliphatic isomers.

Visualization: Fragmentation Pathways[3][4][5][6]
The following diagram maps the ionization and subsequent dissociation logic.
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Caption: Figure 1. Predicted EI fragmentation tree for (2-Cyclopropylethyl)(propyl)amine
showing the dominance of the m/z 72 ion via loss of the stabilized cyclopropylmethyl radical.

Comparative Analysis: Target vs. Alternatives
To validate the identity of (2-Cyclopropylethyl)(propyl)amine, it must be distinguished from its

closest isobaric and structural analogs.

Table 1: Spectral Fingerprint Comparison
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Feature
Target: (2-

Cyclopropylethyl)

(propyl)amine

Alt 1: Di-n-

propylamine

Alt 2: (2-

Isopropylethyl)

(propyl)amine

Molecular Weight 127 Da 101 Da
129 Da (Isobaric +

2H)

Base Peak (100%)
m/z 72 (Loss of

)

m/z 72 (Loss of

)

m/z 72 (Loss of

)

Secondary Peak
m/z 98 (Loss of

)
m/z 30

m/z 86 (Loss of

)

Diagnostic Low Mass
m/z 41, 55

(Cyclopropyl ring)
m/z 43 (Propyl)

m/z 43 (Isopropyl

doublet)

Molecular Ion
m/z 127

(Weak/Absent)
m/z 101 (Weak) m/z 129 (Weak)

Differentiation

m/z 98 is unique. The

gap between M+ and

Base is 55 Da.

MW is different.[2][3]

[4]

Gap between M+ and

Base is 57 Da.

Key Insight: While all three amines produce an m/z 72 base peak (due to the propyl chain), the

Target is uniquely identified by the m/z 98 peak (M - 29) and the specific neutral loss of 55 Da

(Cyclopropylmethyl). The Isopropyl analog loses 57 Da (Isobutyl), a 2 Da difference resolvable

by standard quadrupole MS.

Experimental Protocol: Self-Validating Workflow
Secondary amines often exhibit peak tailing and thermal degradation in GC-MS. To ensure

data integrity, we recommend a derivatization protocol using Trifluoroacetic Anhydride (TFAA).

This shifts the mass spectrum, making the molecular ion more stable and confirming the

secondary amine structure.

Reagents & Equipment
Solvent: Ethyl Acetate (LC-MS Grade).
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Derivatizing Agent: Trifluoroacetic Anhydride (TFAA).

Instrument: GC-MS (Single Quadrupole), EI source (70 eV).

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm ID).

Step-by-Step Workflow
Sample Preparation: Dissolve 1 mg of amine in 1 mL Ethyl Acetate.

Derivatization: Add 50

L TFAA. Incubate at 60°C for 20 mins.

Neutralization: Evaporate to dryness under

stream; reconstitute in Ethyl Acetate.

Acquisition: Inject 1

L (Split 1:20). Scan range m/z 40–300.

Workflow Diagram

Native Amine
(1 mg)

Derivatization
(TFAA, 60°C)

Acylation GC Separation
(Rxi-5Sil MS)

Injection MS Detection
(EI, 70eV)

Elution Data Analysis
Confirm m/z 223 (TFA-Deriv)

Spectra

Click to download full resolution via product page

Caption: Figure 2. Optimized GC-MS workflow including TFA derivatization to prevent peak

tailing and confirm secondary amine functionality.

Validation Checkpoint: The TFA-derivative of the target molecule (

) has a MW of 223 Da. The observation of a molecular ion at m/z 223 confirms the presence of
the secondary amine and the integrity of the carbon skeleton.
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Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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